4-sulfamoyl-N-(2-dimethylaminoethyl)benzamide

• Molecular Formula: C11H17N3O3S
• Molecular Weight: 271.34 g/mol
• IUPAC Name: N-[2-(dimethylamino)ethyl]-4-sulfamoylbenzamide
• InChI: InChI=1S/C11H17N3O3S/c1-14(2)8-7-13-11(15)9-3-5-10(6-4-9)18(12,16)17/h3-6H,7-8H2,1-2H3,(H,13,15)(H2,12,16,17)
• InChI Key: BUGQZUIRDSIVRZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)C1=CC=C(C=C1)S(=O)(=O)N

Description

4-sulfamoyl-N-(2-dimethylaminoethyl)benzamide is a useful research compound. Its molecular formula is C11H17N3O3S and its molecular weight is 271.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the 250 ml 3 neck flask equipped with the thermometer, the add funnel and the stirrer, 40 ml of tetrahydrofurane or ether, 4.3 g (0.0485 mol) of N,N-dimethylaminoethylamine and 24 g (33 ml) (0.238 mol) of triethylamine or DIPEA (diisopropylethylamine) was taken up. The solution was cooled to 0° C. and the solution of 10.3 g (0.0470 mol) of sulfamoylbenzoyl chloride IX in 60 ml tetrahydrofurane or ether was added dropwise for 30 min under cooling and stirring so as the temperature did not exceed 0 to 15° C. The mixture was then stirred for 12 hours the at room temperature. 100 ml of petroleum ether or hexane was added to the mixture. The semi-solid product was filtered off and macerated with 20 ml of ice-cooled saturated aqueous sodium chloride solution. The solid product was separated, washed once with 10 ml saturated aqueous sodium chloride solution, 2 times with ice water and purified with crystallization from the water:ethanol (2:1). Afforded 6.1 g (48.0%) of 4-sulfamoyl-N-(2-dimethylaminoethyl)benzamide 1′-1. Colourless solid, m.p. 150-151° C.